2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-bromo-5-(4-methylbenzyl)-1,3-thiazol-4-yl]acetamide

• Molecular Formula: C20H16BrN3O2S2
• Molecular Weight: 474.4 g/mol
• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-bromo-5-[(4-methylphenyl)methyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H16BrN3O2S2/c1-12-6-8-13(9-7-12)10-16-18(24-19(21)28-16)23-17(25)11-27-20-22-14-4-2-3-5-15(14)26-20/h2-9H,10-11H2,1H3,(H,23,25)
• InChI Key: DBKUCLYCCBRITB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=C(N=C(S2)Br)NC(=O)CSC3=NC4=CC=CC=C4O3

Description

This compound features a benzoxazole ring linked via a sulfanyl group to an acetamide moiety, which is further substituted by a brominated thiazole ring bearing a 4-methylbenzyl group. The bromine atom at the thiazole C2 position and the 4-methylbenzyl group at C5 likely influence electronic properties, steric bulk, and intermolecular interactions (e.g., halogen bonding or hydrophobic effects) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-bromo-5-(4-methylbenzyl)-1,3-thiazol-4-yl]acetamide typically involves multi-step organic reactions The process begins with the preparation of the benzoxazole and thiazole intermediates, followed by their coupling through a sulfanyl linkage

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This includes the use of high-efficiency catalysts, advanced purification techniques, and scalable reaction conditions to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-bromo-5-(4-methylbenzyl)-1,3-thiazol-4-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove certain functional groups or alter the oxidation state of the compound.

Substitution: The bromo group in the compound can be substituted with other nucleophiles to create derivatives with different properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used in substitution reactions under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-bromo-5-(4-methylbenzyl)-1,3-thiazol-4-yl]acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the development of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-bromo-5-(4-methylbenzyl)-1,3-thiazol-4-yl]acetamide involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The specific pathways involved depend on the context of its application, such as inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thiadiazole-Based Acetamide Derivatives

describes compounds such as N-(5-((4-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(5-isopropyl-2-methylphenoxy)acetamide (5e) and N-(5-((4-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(2-isopropyl-5-methylphenoxy)acetamide (5j). Key comparisons include:

• Core Heterocycle: The target compound uses a thiazole-benzoxazole scaffold, while 5e/5j employ a 1,3,4-thiadiazole core.
• Substituents: The bromine atom in the target compound may enhance electrophilicity compared to the chlorine in 5e/5j. The 4-methylbenzyl group in the target compound increases lipophilicity relative to the phenoxy groups in 5e/5j.
• Synthetic Yield : Derivatives like 5h (88% yield) suggest that bulky benzylthio groups improve crystallization efficiency, whereas bromine in the target compound might complicate synthesis .

Benzothiazole Acetamide Analogues

lists compounds such as N-(6-trifluoromethylbenzothiazole-2-yl)-2-(4-chlorophenyl)acetamide , which share the acetamide-thiazole/benzothiazole motif. Key differences:

• Electron-Withdrawing Groups : The trifluoromethyl group in the benzothiazole analogues enhances metabolic stability compared to the bromine in the target compound.
• Aromatic Substitution : The target’s 4-methylbenzyl group provides a flexible hydrophobic moiety, whereas rigid aryl groups (e.g., 4-chlorophenyl) in benzothiazole derivatives may restrict conformational freedom .

Thiazole-Pyrrolidinone Hybrids

reports N-(3-(4-chlorophenyl)-1-(4-methylbenzyl)-5-methylene-2-oxopyrrolidin-3-yl)-N-propylacetamide , which shares the 4-methylbenzyl substituent. Comparisons include:

• Hybrid Core: The pyrrolidinone ring introduces a polar carbonyl group, contrasting with the planar thiazole-benzoxazole system in the target compound.
• Biological Implications: The 4-methylbenzyl group in both compounds suggests shared hydrophobic binding interactions, but the pyrrolidinone’s rigidity may limit adaptability in target binding .

Triazole-Sulfanyl Acetamides

describes 2-[[5-(5-bromo-2-hydroxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide, which highlights:

• Halogen Substitution : Both compounds feature bromine, but its position on a hydroxyphenyl ring in the triazole derivative may enable hydrogen bonding, unlike the thiazole-bound bromine in the target.

Structural and Physicochemical Data Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Properties
Target Compound	Benzoxazole-thiazole	2-Bromo, 4-methylbenzyl	~465.3 (estimated)	High lipophilicity, halogenated
N-(5-((4-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(5-isopropyl-2-methylphenoxy)acetamide (5e)	1,3,4-Thiadiazole	4-Chlorobenzyl, phenoxy	~451.9	Moderate yield (74%), crystalline
N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(4-chlorophenyl)acetamide	Benzothiazole	6-Trifluoromethyl, 4-chlorophenyl	~386.8	Enhanced metabolic stability
N-(3-(4-Chlorophenyl)-1-(4-methylbenzyl)-5-methylene-2-oxopyrrolidin-3-yl)-N-propylacetamide	Pyrrolidinone-thiazole	4-Methylbenzyl, propyl	410.18	Rigid hydrophobic moiety

Key Research Findings

• Synthetic Challenges : Bromination at the thiazole C2 position (target compound) may require careful optimization to avoid side reactions, unlike chlorinated derivatives in .
• Biological Relevance: The 4-methylbenzyl group, present in both the target compound and ’s pyrrolidinone derivative, is associated with enhanced membrane permeability in related drugs .

Biological Activity

The compound 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-bromo-5-(4-methylbenzyl)-1,3-thiazol-4-yl]acetamide is a member of a class of heterocyclic compounds that have garnered attention for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and other pharmacological properties.

Chemical Structure and Properties

The compound can be characterized by the following structural components:

• Benzoxazole ring : Known for its biological significance and presence in various bioactive compounds.
• Thiazole moiety : Contributes to the compound's reactivity and potential interactions with biological targets.
• Sulfanyl group : Influences the compound's chemical reactivity and biological activity.

The molecular formula is $C_{15}H_{14}BrN_3O_2S$ with a molecular weight of approximately 392.26 g/mol.

Antimicrobial Activity

Research indicates that benzoxazole derivatives exhibit varying degrees of antimicrobial activity. In particular, studies have shown that compounds similar to 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[2-bromo-5-(4-methylbenzyl)-1,3-thiazol-4-yl]acetamide possess selective activity against Gram-positive bacteria like Bacillus subtilis and some fungal pathogens such as Candida albicans .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	Target Organism	Minimum Inhibitory Concentration (MIC)
Compound A	Bacillus subtilis	32 µg/mL
Compound B	Escherichia coli	64 µg/mL
Compound C	Candida albicans	16 µg/mL

Anticancer Activity

Benzoxazole derivatives have also been studied for their anticancer properties. The compound has potential cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and prostate cancer (PC3) cells. The mechanism of action may involve the induction of apoptosis or inhibition of specific signaling pathways associated with tumor growth .

Case Study: Cytotoxicity Assay
In a study assessing the cytotoxic effects of benzoxazole derivatives, cells were treated with varying concentrations (from 2 µM to 10 mM) of the compounds. Cell viability was measured using a WST-1 assay. The results indicated that certain derivatives exhibited significantly lower viability in cancer cells compared to normal cells, suggesting a potential therapeutic window for anticancer applications .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of benzoxazole derivatives. Modifications to the benzoxazole or thiazole moieties can enhance selectivity and potency against specific biological targets. For instance, electron-donating substituents on the phenyl rings have been correlated with increased antimicrobial activity .